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Compound of Interest

Compound Name: GSK1059615

Cat. No.: B1672348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of stock

solutions of GSK1059615, a potent dual inhibitor of Phosphoinositide 3-kinase (PI3K) and

mammalian target of rapamycin (mTOR). Adherence to these guidelines is crucial for ensuring

the stability, and consistent performance of the compound in experimental settings.

Physicochemical Properties and Solubility
GSK1059615 is a small molecule with the chemical formula C18H11N3O2S and a molecular

weight of 333.36 g/mol .[1][2][3] Its solubility is a critical factor in the preparation of stock

solutions for in vitro and in vivo studies. The compound is largely insoluble in water and ethanol

but is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide

(DMF).[2][4]

Table 1: Solubility of GSK1059615 in Common Solvents
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Solvent Solubility
Concentration
(mM)

Notes

DMSO ≥8.33 mg/mL[4] ~25 mM

Gentle warming and

ultrasonic bath may

be required to achieve

higher solubility.[5]

Use fresh, non-

hygroscopic DMSO

for best results.[3][6]

DMF 2.5 mg/mL[2] ~7.5 mM -

DMSO:PBS (pH 7.2)

(1:1)
0.5 mg/mL[2] ~1.5 mM -

Experimental Protocols
Preparation of a 10 mM GSK1059615 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK1059615 in DMSO, a

commonly used concentration for in vitro experiments.

Materials:

GSK1059615 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Water bath or heating block (optional)

Pipettes and sterile filter tips
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Procedure:

Equilibrate: Allow the vial of GSK1059615 powder to reach room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of GSK1059615 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.33

mg of GSK1059615 (Molecular Weight = 333.36 g/mol ).

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the

GSK1059615 powder. For a 10 mM solution, if you weighed 3.33 mg, add 1 mL of DMSO.

Solubilization: Vortex the solution vigorously for several minutes to facilitate dissolution. If the

compound does not fully dissolve, gentle warming in a water bath at 37°C and brief

sonication can be applied.[5] Visually inspect the solution to ensure there are no undissolved

particles.

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile polypropylene tubes.[3][6]

Storage: Store the aliquots at -20°C or -80°C for long-term stability.

Table 2: Reconstitution Table for Preparing GSK1059615 Stock Solutions

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 3.00 mL 15.00 mL 30.00 mL

5 mM 0.60 mL 3.00 mL 6.00 mL

10 mM 0.30 mL 1.50 mL 3.00 mL

50 mM 0.06 mL 0.30 mL 0.60 mL
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Calculations are based on a molecular weight of 333.36 g/mol .[7]

Storage and Stability
Proper storage of GSK1059615, both in its powdered form and as a stock solution, is essential

to maintain its chemical integrity and biological activity.

Table 3: Recommended Storage Conditions and Stability

Form Storage Temperature Stability

Powder -20°C 2 to 3 years[1][3][7]

Powder 4°C 2 years[3][7]

Stock Solution in DMSO -80°C 6 months to 2 years[1][3][6]

Stock Solution in DMSO -20°C 2 weeks to 1 year[1][3][6][7]

Key Storage Recommendations:

Powder: Store in a tightly sealed container in a dry, dark place.

Stock Solutions: Aliquoting is strongly recommended to minimize freeze-thaw cycles.[3][6]

Solutions should be protected from light. It is not recommended to store the solution for long

periods; fresh preparation is ideal.[4]

Signaling Pathway and Experimental Workflow
GSK1059615 Mechanism of Action
GSK1059615 is a dual inhibitor of the PI3K/mTOR signaling pathway.[1][3][6] This pathway is a

critical regulator of cell growth, proliferation, survival, and metabolism, and its aberrant

activation is a hallmark of many cancers.[7][8][9] GSK1059615 competitively inhibits the ATP-

binding site of PI3K isoforms (α, β, δ, γ) and mTOR.[4][6] Inhibition of this pathway leads to

decreased phosphorylation of downstream effectors such as Akt and S6 ribosomal protein,

ultimately resulting in cell cycle arrest and apoptosis in cancer cells.[5][6][10]
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Caption: PI3K/mTOR signaling pathway and points of inhibition by GSK1059615.
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Workflow for Stock Solution Preparation
The following diagram illustrates the key steps for preparing a GSK1059615 stock solution.

Start

Equilibrate GSK1059615
powder to room temp.

Weigh desired amount
of powder

Add anhydrous DMSO

Vortex / Gentle Warming /
Sonication

Visually inspect for
complete dissolution

Not Dissolved

Aliquot into single-use tubes

Dissolved

Store at -20°C or -80°C

End

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1672348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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